Asymmetric coupling of Au nanospheres on TiO2 nanochannel membranes for NIR-gated artificial ionic nanochannels†
Chemical Communications Pub Date: 2019-11-13 DOI: 10.1039/C9CC08317K
Abstract
Au nanoparticles were asymmetrically fabricated at one tip of TiO2 nanochannels by combining a photocatalytic reaction and limited penetration of light. Using the asymmetrical nanochannel-based membrane as a plasma absorber, near-infrared-gated artificial ionic nanochannels were designed.
Recommended Literature
- [1] Solution-processable electrochromic materials and devices: roadblocks and strategies towards large-scale applications
- [2] A systematic study on molecular planarity and D–A conformation in thiazolothiazole- and thienylenevinylene-based copolymers for organic field-effect transistors†
- [3] An artificial ruthenium-containing β-barrel protein for alkene–alkyne coupling reaction†
- [4] Front cover
- [5] Conferences and meetings
- [6] Contents
- [7] Study of plasma coagulation induced by contact with calcium chloride solution
- [8] Using polyoxometalates to enhance the capacity of lithium–oxygen batteries†
- [9] Cucurbit[7]uril host–guest complexes of the histamineH2-receptor antagonist ranitidine†
- [10] Sequentially optimizing carbon nanotubes framework towards flexible and compact capacitive energy storage†
